Cas no 848652-17-5 ([1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-)
848652-17-5 structure
Product Name:[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-
CAS No:848652-17-5
MF:C13H8F2O
MW:218.198830604553
CID:716565
Update Time:2024-01-31
[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro- Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-
- 3-(2,3-DIFLUOROPHENYL)BENZALDEHYDE
- [1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro
- [1,1'-Biphenyl]-3-carboxaldehyde, 2',3'-difluoro-
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- Inchi: 1S/C13H8F2O/c14-12-6-2-5-11(13(12)15)10-4-1-3-9(7-10)8-16/h1-8H
- InChI Key: BINUQEOWJQKEDT-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(F)=C2F)=CC=CC(C=O)=C1
Computed Properties
- Exact Mass: 218.05400
- Monoisotopic Mass: 218.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- PSA: 17.07000
- LogP: 3.44430
[1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
848652-17-5 ([1,1'-Biphenyl]-3-carboxaldehyde,2',3'-difluoro-) Related Products
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